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Compound of Interest

Compound Name: Dodecane-d26

Cat. No.: B105161

This technical guide provides comprehensive safety data, handling precautions, and a detailed
overview of the application of Dodecane-d26 for researchers, scientists, and professionals in
drug development. Dodecane-d26 is the deuterated form of dodecane, a straight-chain alkane.
It is commonly utilized in analytical chemistry as an internal standard or tracer.

Chemical and Physical Properties

The physical and chemical properties of Dodecane-d26 are summarized below. Data is
compiled from various safety data sheets.
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Property

Value

Chemical Formula

C12D26

Molecular Weight 196.50 g/mol [1][2][3][4]
CAS Number 16416-30-1[5]

Appearance Colorless liquid

Odor Petroleum-like

Melting Point -9.6 °Cto-10 °C

Boiling Point 215-217 °C

Density 0.864 g/mL at 25 °C

Flash Point 71 °C (160 °F) - closed cup
Water Solubility Insoluble

Partition Coefficient log Pow: 6.1

Vapor Pressure

0.19 hPa at 25 °C

Auto-ignition Temp.

210 °C (410 °F)

Safety and Hazard Information

Dodecane-d26 is classified as a combustible liquid and an aspiration hazard.

GHS Classification

Classification Category Hazard Statement
Flammable Liquid 4 H227: Combustible liquid
o H304: May be fatal if

Aspiration Hazard 1

swallowed and enters airways

Potential Health Effects

e Inhalation: May cause respiratory tract irritation.
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o Skin Contact: May cause skin irritation. Repeated exposure may lead to skin dryness or
cracking.

o Eye Contact: May cause eye irritation.
 Ingestion: May be fatal if swallowed and enters airways due to aspiration hazard.

No components of this product at levels greater than or equal to 0.1% are identified as
probable, possible, or confirmed human carcinogens by IARC or ACGIH.

Handling and Storage Precautions

Proper handling and storage are crucial to ensure safety when working with Dodecane-d26.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or
NIOSH (US) standards.

» Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Dispose of
contaminated gloves after use in accordance with good laboratory practices.

o Skin and Body Protection: Wear impervious clothing. The type of protective equipment must
be selected based on the concentration and amount of the dangerous substance at the
specific workplace.

» Respiratory Protection: Use a full-face respirator with multi-purpose combination (US) or type
ABEK (EN 14387) respirator cartridges as a backup to engineering controls if the risk
assessment shows it is necessary.

Safe Handling Procedures

¢ Avoid contact with skin and eyes.
» Avoid inhalation of vapor or mist.
o Use in a well-ventilated area, preferably in a laboratory fume hood.

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
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o Take precautionary measures against static discharge.

Storage Conditions

» Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store at room temperature.

Keep away from sources of ignition.

Incompatible with strong oxidizing agents.

First Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Flush eyes with water as a precaution.

o If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor. Rinse
mouth with water.

Application in Experimental Protocols

Dodecane-d26 is not a biologically active molecule and is not involved in signaling pathways.
Its primary application in research is as an internal standard for quantitative analysis,
particularly in chromatography and mass spectrometry. Deuterated standards are ideal
because they have nearly identical chemical and physical properties to their non-deuterated
counterparts but are easily distinguishable by their higher mass.

Detailed Methodology: Quantification of Hydrocarbons
by GC-MS

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b105161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following protocol outlines the use of Dodecane-d26 as an internal standard for the

quantification of n-alkanes in a biological matrix (e.g., fish tissue) using Gas Chromatography-
Mass Spectrometry (GC-MS).

Objective: To accurately quantify the concentration of various n-alkanes in a sample by

correcting for sample loss during preparation and for variations in instrument response.

Methodology:

e Sample Preparation:

o

Homogenize a known weight of the biological tissue.

Spike the homogenate with a precise, known amount of Dodecane-d26 solution (the
internal standard). This is a critical step; the standard must be added at the beginning of
the sample preparation process.

Perform lipid extraction using an appropriate solvent mixture (e.g., hexane and
dichloromethane).

Conduct sample cleanup and fractionation to isolate the alkane fraction from other lipids
and contaminants. This may involve techniques like solid-phase extraction (SPE).

e Instrumental Analysis (GC-MS):

Concentrate the final extract to a small volume and inject it into the GC-MS system.

The gas chromatograph separates the different alkanes based on their boiling points.

The mass spectrometer detects the separated compounds. It is operated in Selected lon
Monitoring (SIM) mode to enhance sensitivity and selectivity.

Monitor specific ions for the target alkanes and for Dodecane-d26. For Dodecane-d26,
characteristic ions such as m/z 66.1 (quantifier) and 50.1, 82.1, and 196.3 (qualifiers) can
be used.

o Data Analysis and Quantification:
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o Integrate the peak areas for each target alkane and for the Dodecane-d26 internal
standard.

o Create a calibration curve using a series of standard solutions containing known
concentrations of the target alkanes and a constant concentration of Dodecane-d26. Plot
the ratio of the analyte peak area to the internal standard peak area against the analyte
concentration.

o Calculate the concentration of each alkane in the unknown sample by using the peak area
ratio from the sample and interpolating from the calibration curve.

Visualizations
Logical Relationship: Role of an Internal Standard

The following diagram illustrates the logical principle of using an internal standard like
Dodecane-d26 in quantitative analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Exploring The Versatile Applications of Dodecane: A Hydrocarbon with Diverse Uses -
Senzhuo Industry Co.,Ltd [senzhuoindustry.com]

e 2. Page loading... [guidechem.com]

e 3. scbt.com [scbt.com]

..........................................

[isotope.com]
e 5. medchemexpress.com [medchemexpress.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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